![molecular formula C5H8N4 B039368 4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine CAS No. 123291-54-3](/img/structure/B39368.png)
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Cat. No. B039368
CAS RN:
123291-54-3
M. Wt: 124.14 g/mol
InChI Key: RMXGROKBRJVWRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine” is a compound with high biological potential . It has established itself as a modulator of σ-receptors, an inhibitor of β-secretase-1 (BACE-1), and cytochrome Cyp8b1 . It also possesses antiviral activity and finds use in the treatment of herpes and viral hepatitis B .
Synthesis Analysis
The synthesis of “4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine” involves several steps. An efficient and robust synthetic procedure was developed primarily for the synthesis of a precursor compound from 2-chloropyrazine through chemical transformations such as hydrazine substitution, trifluoroacetyl group induction, cyclization, and pyrazine ring reduction .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine” include heterocyclization leading to the formation of the 4,5,6,7-tetrahydro [1,2,3]triazolo [1,5- a ]pyrazine system . The reaction of azides with acetylenedicarboxylic acid ester yields 1,2,3-triazoles, which, after removal of the Boc protection from the amine group, as a result of lactam cyclization, form triazolopyrazines .Scientific Research Applications
Synthesis of Organic Compounds
- Scientific Field : Organic Chemistry
- Summary of Application : The compound is used in the synthesis of other organic compounds, specifically 4-(tert-Butyldimethylsilyl)-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine .
- Methods of Application : The synthesis involves an S N 2 reaction between 4-(tert-butyldimethylsilyl)hex-5-yn-1-yl 4-methylbenzenesulfonate and NaN3 in DMF at 80 °C . This provides an intermediate, which undergoes an in situ intramolecular thermal Huisgen azide–alkyne cycloaddition reaction .
- Results or Outcomes : This one-pot process yields 4-(tert-butyldimethylsilyl)-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine in 78% yield .
Construction of Bicyclic Fused Triazolium Ionic Liquids
- Scientific Field : Materials Science
- Summary of Application : The structural core of 4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine has found application in the construction of bicyclic fused triazolium ionic liquids .
- Methods of Application : These ionic liquids are designed for the chemoselective extraction of copper (II) ions and also histidine-containing peptides .
- Results or Outcomes : The specific results or outcomes of this application are not detailed in the source .
Modulators of σ-receptors, Inhibitors of β-secretase-1 (BACE-1) and Cytochrome Cyp8b1
- Scientific Field : Medicinal Chemistry
- Summary of Application : Tetrahydro[1,2,3]triazolo[1,5-a]pyrazines have established themselves as modulators of σ-receptors, inhibitors of β-secretase-1 (BACE-1) and cytochrome Cyp8b1 .
- Methods of Application : The specific methods of application are not detailed in the source .
- Results or Outcomes : These compounds also possess antiviral activity and find use in the treatment of herpes and viral hepatitis B .
Construction of Bicyclic Fused Triazolium Ionic Liquids
- Scientific Field : Materials Science
- Summary of Application : The structural core of 4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine has found application in the construction of bicyclic fused triazolium ionic liquids .
- Methods of Application : These ionic liquids are designed for the chemoselective extraction of copper (II) ions and also histidine-containing peptides .
- Results or Outcomes : The specific results or outcomes of this application are not detailed in the source .
Synthesis of Substituted 4,5,6,7-Tetrahydro[1,2,3]triazolo[1,5-a]pyrazines
- Scientific Field : Organic Chemistry
- Summary of Application : New methods for the synthesis of substituted 4,5,6,7-tetrahydro[1,2,3]triazolo[1,5-a]pyrazines have been developed .
- Methods of Application : The synthesis involves intramolecular azide-alkyne cycloaddition .
- Results or Outcomes : The specific results or outcomes of this application are not detailed in the source .
Construction of Bicyclic Fused Triazolium Ionic Liquids
- Scientific Field : Materials Science
- Summary of Application : The structural core of 4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine has found application in the construction of bicyclic fused triazolium ionic liquids .
- Methods of Application : These ionic liquids are designed for the chemoselective extraction of copper (II) ions and also histidine-containing peptides .
- Results or Outcomes : The specific results or outcomes of this application are not detailed in the source .
Synthesis of Substituted 4,5,6,7-Tetrahydro[1,2,3]triazolo[1,5-a]pyrazines
Future Directions
properties
IUPAC Name |
4,5,6,7-tetrahydrotriazolo[1,5-a]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4/c1-2-9-5(3-6-1)4-7-8-9/h4,6H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMXGROKBRJVWRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CN=N2)CN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine | |
CAS RN |
123291-54-3 |
Source
|
| Record name | 4,5,6,7-tetrahydrotriazolo[1,5-a]pyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Reactant of Route 2
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Reactant of Route 3
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Reactant of Route 4
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Reactant of Route 5
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Reactant of Route 6
4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine
Citations
For This Compound
25
Citations
Heat shock protein 90 (hsp90) is a promising anticancer drug target. A library of 2,4-dihydroxyphenyl (resorcinol) substituted 4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine compounds …
Number of citations: 5
www.sciencedirect.com
The microreview summarizes the data on the methods of heterocyclization leading to the formation of the 4,5,6,7-tetrahydro[1,2,3]triazolo[1,5-a]pyrazine system published over the last 5 …
Number of citations: 4
link.springer.com
We report a general and facile method that provides rapid entry into 3-aryl substituted 4,5,6,7-tetrahydro[1,2,3]triazolo[1,5-a]pyrazines and their ring fused analogues in one-pot under …
Number of citations: 27
pubs.rsc.org
The microreview summarizes the data on the methods of heterocyclization leading to the formation of the 4, 5, 6, 7-tetrahydro [1, 2, 3] triazolo [1, 5-a] pyrazine system published over the …
Number of citations: 3
5.179.29.131
A convenient method for the synthesis of 2-azido-3-arylpropanoic acids via the Meerwein halogenoarylation reaction of acrylic acid esters with diazonium salts, subsequent nucleophilic …
Number of citations: 3
www.thieme-connect.com
Poly(ADP-ribose) polymerase 1 (PARP1) inhibitors can selectively kill homologous recombination (HR) deficient cancer cells and elicit anticancer effect through a mechanism of …
Number of citations: 0
www.sciencedirect.com
A facile, one-pot two-step synthesis of 7-methylene-1,5-piperazine-fused 1,2,3-triazole derivatives has been developed. The protocol employs an N-allylation of N-propargylated amines …
Number of citations: 3
www.tandfonline.com
N-Cyanomethyl and N-propargyl β-amino alcohols are chlorinated with SOCl 2 and treated with NaN 3 in DMSO. A substitution/cycloaddition process affords in good yields, with high …
Number of citations: 59
www.sciencedirect.com
Reductive amination of 2-((tert-butyldimethylsilyl)oxy)acetaldehyde with 3-methoxyaniline gives N-(2-((tert-butyldimethylsilyl)oxy)ethyl)-3-methoxyaniline. The latter on Mannich reaction …
Number of citations: 2
nopr.niscpr.res.in
A Pd‐catalyzed highly selective tandem reaction of allenynes, aryl or alkenyl iodides, and sodium azide for the synthesis of bicyclic 1,2,3‐triazole derivatives with a very broad substrate …
Number of citations: 23
onlinelibrary.wiley.com
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